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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1353273 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of

α- and β-Lactose Octaacetate

Lactose octaacetate, the fully acetylated derivative of lactose, exists as two primary anomers:

α-lactose octaacetate and β-lactose octaacetate. These isomers, differing only in the

stereochemistry at the anomeric carbon of the glucose unit, exhibit distinct physical properties

that are crucial for their application in chemical synthesis and pharmaceutical formulations. This

guide provides a comparative analysis of these properties, supported by experimental data and

detailed methodologies, to aid researchers in their selection and use of these compounds.

Comparative Physical Properties
The physical characteristics of the α- and β-anomers of lactose octaacetate are summarized

in the table below. It is important to note that the reported melting points for β-lactose
octaacetate show considerable variation in the literature, which may be attributed to the

presence of polymorphic forms or impurities. Therefore, techniques such as NMR spectroscopy

are considered more reliable for confirming the anomeric purity of the β-isomer[1].
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Property α-Lactose Octaacetate β-Lactose Octaacetate

Molecular Formula C₂₈H₃₈O₁₉ C₂₈H₃₈O₁₉

Molecular Weight 678.59 g/mol 678.59 g/mol

Melting Point Not consistently reported
75-78 °C[2], 94.0–97.5 °C[1],

139-141 °C[3]

Specific Rotation ([α]D) Not consistently reported -4.14° (c=10, CHCl₃)[1]

Solubility Data not readily available

Soluble in dichloromethane,

dimethylformamide, dimethyl

sulfoxide, ethyl acetate,

methanol, chloroform, and

acetone. Less soluble in water.

[3]

Appearance White crystalline solid White to off-white solid[4]

Experimental Protocols
Detailed methodologies for the synthesis, separation, and characterization of lactose
octaacetate isomers are essential for obtaining pure compounds and verifying their properties.

Synthesis of Lactose Octaacetate (Anomeric Mixture)
A common method for the synthesis of lactose octaacetate involves the acetylation of lactose

using acetic anhydride with a catalyst, which typically yields a mixture of the α and β

anomers[5][6].

Materials:

D-(+)-Lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Distilled water
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Ice

95% Ethanol (for recrystallization)

Procedure:

Combine 10.0 g of D-(+)-lactose monohydrate with 30 cm³ of acetic anhydride and 3.0 g of

anhydrous sodium acetate in a round-bottom flask.

Heat the mixture. A microwave-assisted method can be employed (e.g., 700 W for 10-20

minutes) for a "green" synthesis approach[5][6].

Pour the hot reaction mixture into 200 cm³ of ice-cold distilled water and stir.

Allow the mixture to stand at 4 °C for 12 hours to precipitate the lactose octaacetate.

Filter the white solid precipitate under vacuum and wash it with distilled water.

The crude product can be further purified by recrystallization from 95% ethanol[5][6].

Separation of α- and β-Lactose Octaacetate Isomers
The separation of the anomeric mixture is crucial for studying the individual properties of each

isomer. While recrystallization can enrich the less soluble β-anomer, chromatographic

techniques offer a more definitive separation.

Chromatographic Separation: High-performance liquid chromatography (HPLC) is a suitable

method for the analytical and preparative separation of sugar anomers[7][8].

Recommended HPLC Conditions:

Column: A chiral column such as Chiralpak AD-H can be effective for separating anomers[7].

Alternatively, a C18 column can be used[8].

Mobile Phase: A mixture of hexane and ethanol or other suitable organic solvents. The exact

gradient and composition should be optimized based on the specific column and system.

Detection: Refractive index (RI) detector or a UV detector if the compounds are derivatized.
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Temperature: Column temperature should be controlled, for example, at 30°C, to ensure

reproducible retention times[8].

Determination of Physical Properties
Melting Point: The melting point can be determined using a standard melting point apparatus or

a Kofler hot-stage microscope[6]. The sample should be finely powdered and heated at a slow,

controlled rate.

Specific Rotation: Optical rotation is measured using a polarimeter.

Prepare a solution of the lactose octaacetate isomer of a known concentration (e.g., 10 g/L

in chloroform).

Fill a polarimeter tube of a known path length (e.g., 1 dm) with the solution.

Measure the angle of rotation at a specific wavelength (usually the sodium D-line, 589 nm)

and temperature.

Calculate the specific rotation using the formula: [α] = α / (l × c), where α is the observed

rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis, separation, and

characterization of lactose octaacetate isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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